Cas no 55792-49-9 (Benzenamine, 2-(decyloxy)-)

• Product Name: Benzenamine, 2-(decyloxy)-
• CAS No: 55792-49-9
• MF: C₁₆H₂₇NO
• MW: 249.391684770584
• MDL: MFCD00025172
• CID: 350877
• PubChem ID: 3571324
• Update Time: 2025-09-22

Benzenamine, 2-(decyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-(decyloxy)-
• 2-decoxyaniline
• AKOS012710810
• 2-(DECYLOXY)-ANILINE
• DTXSID90393751
• A1-05042
• 2-Decyloxy-phenylamine
• 55792-49-9
• SCHEMBL905671
• 2-Decyloxyphenylamine

• MDL： MFCD00025172
• Inchi： 1S/C16H27NO/c1-2-3-4-5-6-7-8-11-14-18-16-13-10-9-12-15(16)17/h9-10,12-13H,2-8,11,14,17H2,1H3
• InChI Key： XYXQICWOBHAZQD-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1N)CCCCCCCCCC

Computed Properties

• Exact Mass: 249.20941
• Monoisotopic Mass: 249.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers